Cas no 1511424-55-7 (3-Amino-4-cyclohexyl-2-methylbutan-2-ol)

• Product Name: 3-Amino-4-cyclohexyl-2-methylbutan-2-ol
• CAS No: 1511424-55-7
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5739614
• PubChem ID: 21594527
• Update Time: 2025-06-15

3-Amino-4-cyclohexyl-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1511424-55-7
• 3-amino-4-cyclohexyl-2-methylbutan-2-ol
• EN300-1639809
• CID 21594527
• Cyclohexanepropanol, β-amino-α,α-dimethyl-
• 3-Amino-4-cyclohexyl-2-methylbutan-2-ol

• Inchi： 1S/C11H23NO/c1-11(2,13)10(12)8-9-6-4-3-5-7-9/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： GXPJBRFKTAXGRS-UHFFFAOYSA-N
• SMILES： C1(CC(N)C(C)(C)O)CCCCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.949±0.06 g/cm3(Predicted)
• Boiling Point: 307.5±15.0 °C(Predicted)
• pka: 12.99±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-Amino-4-cyclohexyl-2-methylbutan-2-ol

Introduction to 3-Amino-4-cyclohexyl-2-methylbutan-2-ol (CAS No. 1511424-55-7) and Its Emerging Applications in Chemical Biology

3-Amino-4-cyclohexyl-2-methylbutan-2-ol, identified by its CAS number 1511424-55-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework comprising an amino group, a cyclohexyl substituent, and a secondary alcohol functionality, has garnered attention due to its potential biological activities and synthetic utility. The presence of these specific functional groups makes it a versatile scaffold for the development of novel bioactive molecules, particularly in the context of drug discovery and molecular probes.

The structural motif of 3-Amino-4-cyclohexyl-2-methylbutan-2-ol is notable for its ability to interact with biological targets through multiple mechanisms. The amino group (-NH₂) can participate in hydrogen bonding, while the cyclohexyl ring provides steric and electronic properties that influence binding affinity. Additionally, the secondary alcohol (-OH) can serve as a site for further functionalization, enabling the synthesis of more complex derivatives. These features make it a valuable building block for medicinal chemists seeking to design molecules with tailored biological properties.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of such compounds. Advanced computational techniques, including molecular docking and quantum mechanical calculations, have been employed to explore the interactions between 3-Amino-4-cyclohexyl-2-methylbutan-2-ol and potential target proteins. These studies have revealed promising interactions with enzymes and receptors involved in various disease pathways, suggesting its potential as a lead compound or intermediate in drug development pipelines.

One particularly intriguing aspect of 3-Amino-4-cyclohexyl-2-methylbutan-2-ol is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming limitations such as poor oral bioavailability and susceptibility to proteolytic degradation. The structural features of this compound allow it to serve as a scaffold for creating peptidomimetic analogs that retain key pharmacophoric elements while enhancing pharmacokinetic properties. Recent studies have demonstrated successful applications of such mimetics in targeting inflammatory pathways and cancer-related signaling networks.

The cyclohexyl substituent in 3-Amino-4-cyclohexyl-2-methylbutan-2-ol is particularly noteworthy for its impact on molecular flexibility and solubility. This feature can be exploited to optimize drug-like properties, such as lipophilicity and metabolic stability, which are critical for successful clinical translation. Computational modeling has shown that modifications around the cyclohexyl ring can significantly alter binding kinetics and thermodynamics, providing a rational basis for structure-based drug design.

Another area where 3-Amino-4-cyclohexyl-2-methylbutan-2-ol has shown promise is in the development of chiral drugs. The presence of stereocenters in its structure allows for the synthesis of enantiomerically pure compounds, which are often required for optimal therapeutic efficacy and minimal side effects. Enantioselective synthesis techniques have been applied to produce derivatives with enhanced selectivity for biological targets, highlighting the compound's potential as a precursor for chiral drugs.

The alcohol functionality in 3-Amino-4-cyclohexyl-2-methylbutan-2-ol also offers opportunities for further chemical modification. For instance, it can be oxidized to an aldehyde or carboxylic acid, or reduced to an ether or ester derivative. These transformations expand the synthetic possibilities, enabling the creation of diverse libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying novel bioactive molecules with therapeutic potential.

Recent advances in biocatalysis have also opened new avenues for utilizing 3-Amino-4-cyclohexyl-2-methylbutan-2-ol as a substrate or intermediate. Enzymatic methods provide sustainable alternatives to traditional synthetic routes, offering improved yields and selectivity. For example, transaminases have been employed to introduce amino groups at specific positions while preserving other functional moieties intact. This approach aligns with green chemistry principles and supports the development of environmentally friendly synthetic strategies.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly exploring novel scaffolds like 3-Amino-4-cyclohexyl-2-methylbutan-2-ol for their potential to address unmet medical needs. Collaborative efforts between academia and industry are fostering innovative approaches to drug discovery, leveraging computational tools alongside experimental validation. This synergy ensures that promising leads like this one are efficiently translated into clinical candidates.

In conclusion,3-Amino-4-cyclohexyl - 2 - methylbutan - 2 - ol (CAS No. 1511424 - 55 - 7) represents a fascinating compound with multifaceted applications in chemical biology and pharmaceutical research. Its unique structural features enable diverse biological interactions and synthetic modifications, making it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and innovative synthetic methodologies,3 - Amino - 4 - cyclohexyl - 2 - methylbutan - 2 - ol is poised to play an increasingly significant role in developing next-generation therapeutics.